![molecular formula C7H6FNO3 B2661951 4-Fluoro-2-methoxynicotinic acid CAS No. 1060806-71-4](/img/structure/B2661951.png)
4-Fluoro-2-methoxynicotinic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Fluoro-2-methoxynicotinic acid is a chemical compound with the CAS Number: 1060806-71-4 . It has a molecular weight of 171.13 and its IUPAC name is this compound . The compound is solid in physical form .
Molecular Structure Analysis
The molecular formula of this compound is C7H6FNO3 . Its InChI Code is 1S/C7H6FNO3/c1-12-6-5 (7 (10)11)4 (8)2-3-9-6/h2-3H,1H3, (H,10,11) .Physical and Chemical Properties Analysis
This compound is a solid substance . It should be stored in a sealed, dry environment, preferably in a freezer under -20°C .Scientific Research Applications
Fluorescence Quenching Mechanisms
- Fluorescence Quenching Studies : The fluorescence quenching of derivatives including 4-fluoro-2-methoxyphenyl boronic acid (closely related to 4-Fluoro-2-methoxynicotinic acid) has been investigated. These studies contribute to understanding the mechanism of fluorescence quenching, which is significant in biological and chemical sensing applications (Geethanjali, Nagaraja, & Melavanki, 2015).
Applications in Chemical Synthesis
- Synthesis of Poly(arylene ether sulfone) : A new sulfonated side-chain grafting unit containing 4-fluoro derivatives has been synthesized. This is significant for developing materials like proton exchange membranes in fuel cells (Kim, Robertson, & Guiver, 2008).
Photophysical Properties Investigation
- Study of Fluorophores : A series of fluorophores, including derivatives of this compound, were synthesized and investigated for their photophysical properties. This research is crucial for developing new materials with unique light-emitting properties (Zheng, Jin, Sun, & Yan, 2006).
Use in Chromatographic Analysis
- Fluorogenic Labeling in Chromatography : The use of related compounds in high-performance liquid chromatography for detecting and measuring various biological and chemical substances has been explored. This is relevant in pharmaceutical and biochemical analysis (Gatti, Cavrini, Roveri, & Pinzauti, 1990).
Development of Fluorescent Probes
- Fluorescent Indicators for Biological Applications : Research into developing new fluorescent indicators for biological applications, like measuring cytosolic free Ca2+, has been conducted. These studies often utilize derivatives of this compound (Minta, Kao, & Tsien, 1989).
Applications in Medical Imaging
- Molecular Imaging Probes : Derivatives of this compound have been used in developing molecular imaging probes, like in the study of serotonin receptors in Alzheimer's disease patients. This is crucial in medical diagnostics and research (Kepe et al., 2006).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . The hazard statement is H302, indicating that it is harmful if swallowed . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Properties
IUPAC Name |
4-fluoro-2-methoxypyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO3/c1-12-6-5(7(10)11)4(8)2-3-9-6/h2-3H,1H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORHZNDYRRYQHDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC(=C1C(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.